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Compound of Interest

Compound Name: Danofloxacin Mesylate

Cat. No.: B194095

Danofloxacin Mesylate: Core Chemical
Properties

This guide provides essential chemical information for Danofloxacin mesylate, focusing on its
molecular formula and weight. The data is presented for researchers, scientists, and
professionals in drug development.

Quantitative Data Summary

The core molecular properties of Danofloxacin mesylate are summarized in the table below.
This data is fundamental for stoichiometric calculations, formulation development, and
analytical characterization.

Property Value
Molecular Formula C20H24FN306S[1][2]
Molecular Weight 453.49 g/mol [3][4]

Experimental Protocols

This section is not applicable. The molecular weight and formula are fundamental, constant
properties of the chemical compound derived from its atomic composition, and are not
determined through experimental protocols in the context of a typical research study. They are
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established through standard chemical analysis and mass spectrometry during initial
characterization.

Visual Representation

The following diagram illustrates the logical relationship between the active pharmaceutical
ingredient, Danofloxacin, and its salt form, Danofloxacin mesylate. The mesylate form is
created by combining Danofloxacin with methanesulfonic acid.
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Formation of Danofloxacin Mesylate salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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